molecular formula C11H9F2N3 B8467662 N3-(3,5-Difluorophenyl)-pyridine-2,3-diamine

N3-(3,5-Difluorophenyl)-pyridine-2,3-diamine

Cat. No.: B8467662
M. Wt: 221.21 g/mol
InChI Key: LZPVEPHBJXVWEI-UHFFFAOYSA-N
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Description

N3-(3,5-Difluorophenyl)-pyridine-2,3-diamine is a useful research compound. Its molecular formula is C11H9F2N3 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9F2N3

Molecular Weight

221.21 g/mol

IUPAC Name

3-N-(3,5-difluorophenyl)pyridine-2,3-diamine

InChI

InChI=1S/C11H9F2N3/c12-7-4-8(13)6-9(5-7)16-10-2-1-3-15-11(10)14/h1-6,16H,(H2,14,15)

InChI Key

LZPVEPHBJXVWEI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)N)NC2=CC(=CC(=C2)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of (3,5-difluorophenyl)-(2-nitro-pyridin-3-yl)-amine (900 mg, 3.58 mmol) in EtOH (10.7 mL) was added stannous chloride dihydrate (3.23 g, 14.33 mmol) and 35% HCl (0.5 mL). The reaction mixture was stirred at 75° C. for 2 h, when it was basified using aqueous ammonia and extracted with EtOAc. The organic layer was dried over sodium sulfate and concentrated in vacuo to provide N3-(3,5-Difluorophenyl)-pyridine-2,3-diamine: 1H NMR (400 MHz, DMSO-d6) δ 5.703 (br s, 2H), 6.227-6.289 (m, 2H), 6.383-6.442 (m, 1H), 6.564-6.595 (m, 1H), 7.333 (dd, J=1.6 Hz, J=1.6 Hz, 1H), 7.784-7.791 (m, 2H); LC-MS (ESI) m/z 222.0 [M+H]+.
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900 mg
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stannous chloride dihydrate
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